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Compound of Interest

Compound Name: SG3-179

Cat. No.: B14750684

This document provides critical safety and logistical information for the proper handling and
disposal of SG3-179, a potent inhibitor of BET bromodomain proteins, JAK2, and FLT3.[1]
Adherence to these procedures is essential for maintaining a safe laboratory environment and
ensuring regulatory compliance. This guide is intended for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties of SG3-179

A summary of the key quantitative data for SG3-179 is presented below. This information is
crucial for safe handling and storage.

Property Value

CAS Number 1877286-78-6
Chemical Formula C28H35CIFN703S
Molecular Weight 604.14 g/mol
Exact Mass 603.2195

C: 55.67%, H: 5.84%, Cl: 5.87%, F: 3.14%, N:

Elemental Analysis
16.23%, O: 7.94%, S: 5.31%

Short term (days to weeks): 0 - 4°C. Long term

Storage Conditions
(months to years): -20°C.[2]
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Immediate Safety and Handling Precautions

Before handling SG3-179, it is imperative to wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3][4] Work should
be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or aerosols.[5] In case of accidental contact, follow these first-aid
measures:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area
thoroughly with large amounts of water.[5]

o Eye Contact: Flush eyes immediately with large amounts of water for at least 15 minutes,
separating the eyelids to ensure thorough rinsing.[5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen or
perform cardiopulmonary resuscitation (CPR) if necessary.[5]

 Ingestion: Wash out the mouth with water. Do not induce vomiting.[5]

In all cases of exposure, seek immediate medical attention.

Step-by-Step Disposal Protocol for SG3-179

As a specific Safety Data Sheet (SDS) for SG3-179 with detailed disposal instructions is not
publicly available, researchers must adhere to general best practices for chemical waste
management and consult their institution's Environmental Health and Safety (EHS) department
for specific guidance.[6] The following protocol provides a general framework for the safe
disposal of SG3-179 and associated waste.

Step 1: Waste Identification and Segregation

« |dentify all waste streams containing SG3-179. This includes:
o Pure, unused SG3-179 powder.
o Solutions containing SG3-179.

o Contaminated labware (e.g., pipette tips, centrifuge tubes, glassware).
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o Contaminated PPE (e.g., gloves, disposable lab coats).

e Segregate SG3-179 waste from other laboratory waste streams. Do not mix with
incompatible chemicals, as this could lead to dangerous reactions.[6]

Step 2: Containerization

o Use a designated, chemically compatible, and leak-proof waste container for all SG3-179
waste.

e The container must be in good condition with a secure lid.[6]

o Clearly label the container with "Hazardous Waste," the chemical name "SG3-179," and any
other information required by your institution's EHS department.

Step 3: Storage of Waste
o Store the sealed and labeled waste container in a designated satellite accumulation area.

e This area should be secure, well-ventilated, and away from general laboratory traffic to
minimize the risk of accidental spills or exposure.[6]

Step 4: Arranging for Disposal

e Once the waste container is full, or before the designated accumulation time limit is reached,
submit a waste pickup request to your institution's EHS department.[6]

e Provide accurate and complete information about the waste composition and quantity to
ensure safe and compliant disposal by trained professionals.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of SG3-179.
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SG3-179 Disposal Workflow
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Signaling Pathway Context

SG3-179 is a dual inhibitor, targeting both BET bromodomains and the kinases JAK2 and
FLT3.[1] Understanding its mechanism of action is crucial for its application in research. The
diagram below illustrates the signaling pathways affected by SG3-179.
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Signaling Pathways Targeted by SG3-179

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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